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molecular formula C14H7F3N2O2 B8289633 Benzonitrile, 5-formyl-2-[[2-(trifluoromethyl)-4-pyridinyl]oxy]-

Benzonitrile, 5-formyl-2-[[2-(trifluoromethyl)-4-pyridinyl]oxy]-

Cat. No. B8289633
M. Wt: 292.21 g/mol
InChI Key: UOVGJBQMSMCFJU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08975400B2

Procedure details

The title compound was prepared by a procedure similar to that described for D4 starting from 2-fluoro-5-formylbenzonitrile and 2-(trifluoromethyl)pyridine-4-ol.
[Compound]
Name
D4
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
2-fluoro-5-formylbenzonitrile
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
2-(trifluoromethyl)pyridine-4-ol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
title compound

Identifiers

REACTION_CXSMILES
F[C:2]1[CH:9]=[CH:8][C:7]([CH:10]=[O:11])=[CH:6][C:3]=1[C:4]#[N:5].[F:12][C:13]([F:22])([F:21])[C:14]1[CH:19]=[C:18]([OH:20])[CH:17]=[CH:16][N:15]=1>>[CH:10]([C:7]1[CH:8]=[CH:9][C:2]([O:20][C:18]2[CH:17]=[CH:16][N:15]=[C:14]([C:13]([F:22])([F:12])[F:21])[CH:19]=2)=[C:3]([CH:6]=1)[C:4]#[N:5])=[O:11]

Inputs

Step One
[Compound]
Name
D4
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Two
Name
2-fluoro-5-formylbenzonitrile
Quantity
0 (± 1) mol
Type
reactant
Smiles
FC1=C(C#N)C=C(C=C1)C=O
Step Three
Name
2-(trifluoromethyl)pyridine-4-ol
Quantity
0 (± 1) mol
Type
reactant
Smiles
FC(C1=NC=CC(=C1)O)(F)F

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
title compound
Type
product
Smiles
C(=O)C=1C=CC(=C(C#N)C1)OC1=CC(=NC=C1)C(F)(F)F

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.